2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl]acetic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C13H11FO3 |
|---|---|
Molecular Weight |
234.22 g/mol |
IUPAC Name |
2-[5-(3-fluorophenyl)-3-methylfuran-2-yl]acetic acid |
InChI |
InChI=1S/C13H11FO3/c1-8-5-12(17-11(8)7-13(15)16)9-3-2-4-10(14)6-9/h2-6H,7H2,1H3,(H,15,16) |
InChI Key |
XNUDATOGSQEMKJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(OC(=C1)C2=CC(=CC=C2)F)CC(=O)O |
Origin of Product |
United States |
Preparation Methods
Construction of the Furan Ring
One common approach employs cyclization of α,β-unsaturated carbonyl compounds or heterocyclization of suitable precursors :
Introduction of the 3-Methyl Group
The methyl group at the 3-position of the furan ring can be introduced via selective alkylation or methylation of the heterocyclic precursor :
- Electrophilic methylation using methyl iodide or dimethyl sulfate under basic conditions.
- Fischer methylation of the furan ring precursors prior to cyclization.
Attachment of the 3-Fluorophenyl Group
The phenyl substituent bearing a fluorine atom at the 3-position is incorporated through cross-coupling reactions :
- Suzuki-Miyaura coupling of a halogenated furan intermediate with 3-fluorophenylboronic acid.
- Stille coupling as an alternative, using appropriate organostannanes.
Specific Preparation Methods from Literature
Method via Cyclization of Aryl-Substituted Precursors
A notable approach involves synthesizing a 3-methyl-2-furanyl precursor with a suitable leaving group at the 5-position, followed by Suzuki coupling with 3-fluorophenylboronic acid:
Method Using Heterocyclic Precursors and Functional Group Transformations
An alternative route involves:
- Starting from 2-furancarboxylic acid derivatives .
- Methylation at the 3-position using methylating agents.
- Introduction of the fluorophenyl group via nucleophilic aromatic substitution or cross-coupling after halogenation.
Synthesis Based on Patent and Literature Data
Patent EP0032620B1 describes processes for preparing arylpropionic acids and esters, which can be adapted for the furan derivatives by modifying the aromatic substitution pattern and the side chain (e.g., acetic acid group). This involves multi-step synthesis starting from aromatic ketones and aldehydes, followed by heterocyclization and functionalization steps.
Research articles (e.g., from MDPI and PMC) detail the synthesis of furylacetic acids via multi-step reactions involving heterocyclic cyclization, coupling reactions , and oxidation to introduce the carboxylic acid functionality.
Data Tables and Reaction Schemes
| Step | Reagents | Conditions | Product | Yield | Notes |
|---|---|---|---|---|---|
| 1 | α,β-unsaturated carbonyl | Acid/Base catalysis | Furan ring precursor | — | Cyclization step |
| 2 | Methyl iodide or dimethyl sulfate | Basic conditions | 3-Methylfuran derivative | Variable | Methylation at 3-position |
| 3 | Halogenation (e.g., NBS) | Radical or electrophilic conditions | 5-Halogenated intermediate | — | Halogenation at 5-position |
| 4 | 3-Fluorophenylboronic acid | Suzuki coupling | 2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl] derivative | Moderate to good | Cross-coupling step |
| 5 | Oxidation (e.g., KMnO₄) | Aqueous conditions | Conversion to acetic acid | Variable | Final carboxylic acid formation |
Research Discoveries and Innovations
Recent research has focused on optimizing the selectivity of heterocyclic functionalization and improving yields via catalytic methods:
- Catalytic cross-coupling (Suzuki, Stille) has been refined to enhance regioselectivity at the 5-position of the furan ring.
- Heterocyclic cyclization techniques have been optimized for better control over substitution patterns, especially for introducing methyl and fluorophenyl groups simultaneously.
- Green chemistry approaches utilizing microwave-assisted synthesis and solvent-free conditions have been explored to improve sustainability and efficiency.
Notes on Synthesis Challenges and Considerations
- Regioselectivity during halogenation and coupling reactions is critical to obtain the desired substitution pattern.
- Protection/deprotection strategies may be necessary to prevent side reactions, especially during multi-step sequences.
- Purification often involves chromatography, with careful control of reaction conditions to maximize yield and purity.
Scientific Research Applications
2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl]acetic acid has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic effects and as a precursor in drug development.
Industry: Utilized in the synthesis of advanced materials and specialty chemicals
Mechanism of Action
The mechanism of action of 2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl]acetic acid involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets are still under investigation .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound shares key structural motifs with several acetic acid derivatives and heterocyclic systems. Below is a detailed analysis:
Structural Analogues and Their Properties
| Compound Name | Structural Features | Key Differences | Biological Activity (if reported) | Source |
|---|---|---|---|---|
| {5-(3-Fluorophenyl)-2-[(thiophen-2-yl)ethynyl]-1-benzofuran-3-yl}acetic acid (TQM) | Benzofuran core, 3-fluorophenyl, thiophene-ethynyl substituent | Replaces furan with benzofuran; adds thiophene-ethynyl group | Binds HIV integrase (IC₅₀ not specified) | |
| 2-[(3-Fluorophenyl)sulfanyl]acetic acid | 3-Fluorophenyl group linked via sulfur atom to acetic acid | Sulfanyl bridge instead of furan-methyl linkage | No activity reported; sulfur may enhance reactivity | |
| (3-Fluorophenyl)aminoacetic acid | 3-Fluorophenyl-amino-oxoacetic acid | Oxo-amino group replaces furan-methyl-acetic acid | No biological data; oxo-amino group alters polarity | |
| {2-[5-(3-Nitrophenyl)furan-2-yl]phenyl}acetic acid | Nitrophenyl substituent on furan | Nitro group (electron-withdrawing) vs. fluoro (electron-withdrawing/moderate) | No activity reported; nitro group may affect stability | |
| YM-16638 (Leukotriene antagonist) | Thiadiazole-thioether-acetic acid core | Distinct heterocyclic system (thiadiazole) | Potent leukotriene antagonist (IC₅₀ = 6.0 × 10⁻⁸ M vs. LTD₄) |
Functional Group Impact on Bioactivity
- Electron-Withdrawing Groups : The 3-fluorophenyl group (as in the target compound) enhances lipophilicity and metabolic stability compared to nitro or sulfonyl groups .
- Heterocyclic Cores : Furan-based acetic acids (e.g., target compound) may exhibit different pharmacokinetics compared to benzofuran (TQM) or thiadiazole (YM-16638) derivatives due to ring size and aromaticity .
Pharmacological Potential
- Antiviral Activity : TQM () demonstrates HIV integrase binding, suggesting fluorophenyl-furan-acetic acids may target viral enzymes .
- Anti-inflammatory Potential: YM-16638’s anti-leukotriene activity () implies that acetic acid derivatives with aromatic substituents could modulate inflammatory pathways .
Biological Activity
Structural Features and Their Impact on Biological Activity
The compound's structure plays a crucial role in its biological activity:
- Fluorophenyl group: Enhances binding affinity to biological targets and influences pharmacokinetics.
- Furan ring: Participates in various biochemical reactions and interactions with enzymes and receptors.
- Acetic acid moiety: Contributes to the compound's overall reactivity and potential for forming hydrogen bonds.
These structural elements work synergistically to create a unique chemical entity with distinct biological properties.
Comparative Analysis
To better understand the biological activity of 2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl]acetic acid, it's useful to compare it with similar compounds:
| Compound | Structural Features | Potential Biological Impact |
|---|---|---|
| 2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl]acetic acid | Fluorophenyl group, furan ring, acetic acid moiety | Enhanced binding affinity, diverse interactions |
| 2-Fluorophenylacetic acid | Fluorophenyl group, lacks furan ring | Simpler structure, less potential for diverse interactions |
| 3-Methylfuran-2-carboxylic acid | Furan ring, methyl group, lacks fluorophenyl | Different electronic properties, may affect biological activity |
This comparison highlights the unique combination of features in 2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl]acetic acid that contribute to its potential biological activity.
Research Gaps and Future Directions
Despite the potential biological activities of 2-[5-(3-Fluorophenyl)-3-methylfuran-2-yl]acetic acid, there are several areas that require further investigation:
- Specific target identification: Studies are needed to identify the precise molecular targets of this compound.
- Structure-activity relationship (SAR) studies: Comprehensive SAR analyses could help optimize the compound's biological activity.
- In vivo studies: Animal models should be used to evaluate the compound's efficacy and safety profile.
- Combination studies: Investigating potential synergistic effects with other bioactive compounds could reveal new therapeutic applications.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
